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Compound of Interest

Compound Name:
3'-O-Methylguanosine-5'-

monophosphate

Cat. No.: B3394580 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 3'-O-
Methylguanosine-5'-monophosphate (3'-OMe-GMP), ensuring the safety of laboratory

personnel and compliance with environmental regulations. The following procedures are

designed for researchers, scientists, and drug development professionals.

Hazard Identification and Safety Precautions
3'-O-Methylguanosine-5'-monophosphate is a chemical reagent that requires careful

handling. While it is not classified as a hazardous substance or mixture in some contexts, other

safety data sheets indicate potential hazards.[1] It is crucial to handle it in accordance with

good industrial hygiene and safety practices.[2]

Key Safety Data Summary

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3394580?utm_src=pdf-interest
https://www.benchchem.com/product/b3394580?utm_src=pdf-body
https://www.benchchem.com/product/b3394580?utm_src=pdf-body
https://www.benchchem.com/product/b3394580?utm_src=pdf-body
https://punchout.medline.com/media/catalog/Docs/MSDS/MSD_SDSD718877.pdf
https://www.angenechemical.com/sds/78771-34-3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3394580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Precautionary Statements
Personal Protective
Equipment (PPE)

Acute toxicity, oral (Category

4)

P264: Wash skin thoroughly

after handling.

Protective gloves, eye

protection (safety glasses with

side-shields or goggles), face

shield, and laboratory coat.[2]

[3]

Skin corrosion/irritation

(Category 2)

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[2][3]

[4]

Use proper glove removal

technique to avoid skin

contact.[1][2]

Serious eye damage/eye

irritation (Category 2A)

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2][3][4]

Equipment for eye protection

should be tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166(EU).[1][2]

Specific target organ toxicity,

single exposure; Respiratory

tract irritation (Category 3)

P261: Avoid breathing dust.

P271: Use only outdoors or in

a well-ventilated area.[3]

Provide appropriate exhaust

ventilation at places where

dust is formed.[2]

Step-by-Step Disposal Protocol
The disposal of 3'-O-Methylguanosine-5'-monophosphate must be conducted in a manner

that prevents its release into the environment. Do not let the product enter drains.[1][2]

1. Waste Identification and Segregation:

Identify all waste containing 3'-O-Methylguanosine-5'-monophosphate. This includes pure,
unused product, expired materials, and contaminated consumables (e.g., pipette tips, tubes,
gloves).
Segregate this chemical waste from other laboratory waste streams (e.g., biological,
radioactive, regular trash).

2. Containerization:
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Use a dedicated, leak-proof, and clearly labeled waste container. The container should be
made of a material compatible with the chemical.
The label should include:
The full chemical name: "3'-O-Methylguanosine-5'-monophosphate"
The words "Hazardous Waste" or "Chemical Waste"
Associated hazard symbols (if applicable based on your institution's guidelines)
The date of accumulation.
Keep the container tightly closed when not in use.[3][4]

3. Waste Collection and Storage:

For spills, sweep up the solid material, taking care not to create dust, and place it into the
designated waste container.[2][4]
Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials. The storage area should be cool and dry.[3]

4. Final Disposal:

Dispose of the contents and the container through an approved and licensed waste disposal
company.[3][4]
Follow all local, state, and federal regulations for chemical waste disposal. Consult your
institution's Environmental Health and Safety (EHS) department for specific procedures and
to schedule a waste pickup.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 3'-O-Methylguanosine-5'-monophosphate.
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1. Preparation & Assessment

2. Containment & Labeling

3. Interim Storage

4. Final Disposal

Start: Identify Waste
(3'-OMe-GMP)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Assess for Spills or Contamination

Select Leak-Proof,
Compatible Container

No Spill

Clean Spill per SDS:
- Avoid Dust

- Sweep & Shovel

Spill Detected

Collect Waste Material
(Solid or Contaminated Items)

Label Container:
- Chemical Name

- Hazard Info
- Date

Store in Designated,
Secure, Ventilated Area

Keep Container
Tightly Sealed

Contact Institutional EHS
for Waste Pickup

Transfer to Approved
Waste Disposal Company

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 3'-O-Methylguanosine-5'-monophosphate.
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Disclaimer: This information is intended as a guide and should be supplemented by a thorough

review of the specific Safety Data Sheet (SDS) for the product in use and consultation with your

institution's Environmental Health and Safety (EHS) department. All procedures must comply

with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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